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Cat. No.: B15307234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5-Methylhexane-1,2-diol is a chemical compound with defined physical and chemical

properties. Despite the vast exploration of natural products, a comprehensive review of

scientific literature and chemical databases reveals a significant lack of evidence for the natural

occurrence of 5-Methylhexane-1,2-diol in any biological system, including plants, animals, or

microorganisms. This technical guide summarizes the available information on 5-
Methylhexane-1,2-diol and clarifies its status as a compound of synthetic origin based on

current scientific knowledge.

Introduction
The search for novel bioactive compounds from natural sources is a cornerstone of drug

discovery and development. Vicinal diols (1,2-diols) are a class of compounds found in various

natural products and are known to possess diverse biological activities. This guide focuses

specifically on 5-Methylhexane-1,2-diol and investigates its origins. While the study of natural

products has identified a myriad of structurally diverse molecules, the presence of every

conceivable chemical structure in nature is not guaranteed. This document serves to inform

researchers that, at present, 5-Methylhexane-1,2-diol appears to fall into the category of

compounds not yet identified from a natural source.
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Chemical Identity of 5-Methylhexane-1,2-diol
To facilitate clear communication and research, the fundamental chemical identifiers for 5-
Methylhexane-1,2-diol are provided below.

Identifier Value

IUPAC Name 5-methylhexane-1,2-diol[1][2]

CAS Registry Number 73811-76-4[2]

Molecular Formula C7H16O2[1][2]

Molecular Weight 132.20 g/mol [1][2]

InChIKey PTXXRZSKRORMHV-UHFFFAOYSA-N[1][2]

Canonical SMILES CC(C)CCC(CO)O[1]

Review of Natural Occurrence
An extensive search of scientific databases and literature was conducted to ascertain the

natural origins of 5-Methylhexane-1,2-diol. The search included inquiries into its potential

presence in:

Plants: No evidence suggests its isolation from any plant species.

Microorganisms: There are no reports of its production by bacteria, fungi, or other

microorganisms.

Animals: The compound has not been identified as a metabolite or pheromone in any animal

species, including insects.

The absence of any reports in the scientific literature strongly suggests that 5-Methylhexane-
1,2-diol is not a known natural product. Consequently, there are no established biosynthetic or

metabolic pathways for this compound in any organism.

Implications for Research and Development
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The lack of a known natural source for 5-Methylhexane-1,2-diol has several implications for

researchers:

Synthesis is Required: Any study involving this compound necessitates its chemical

synthesis.

No Bio-prospecting opportunities: Efforts to discover this molecule through screening of

natural extracts are unlikely to be successful based on current knowledge.

Absence of Natural Analogs: Researchers looking for structurally similar, naturally occurring

diols will need to investigate other related compounds.

Experimental Protocols and Data
Given that 5-Methylhexane-1,2-diol has not been isolated from a natural source, this guide

cannot provide:

Quantitative Data on Natural Occurrence: There is no data on the concentration of this

compound in any natural matrix.

Experimental Protocols for Isolation: Methodologies for extraction and purification from a

natural source do not exist.

Signaling Pathways and Workflows
The creation of diagrams for signaling pathways or experimental workflows related to the

natural occurrence of 5-Methylhexane-1,2-diol is not possible due to the following reasons:

No Known Biosynthesis: Without evidence of its natural production, there are no known

enzymatic steps or genetic pathways to illustrate.

No Known Biological Role: The compound has not been identified as a signaling molecule,

hormone, or pheromone in any biological context.

For illustrative purposes, a conceptual workflow for the synthetic production and subsequent

analysis of 5-Methylhexane-1,2-diol is provided below. This is a generalized representation

and specific laboratory procedures may vary.
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Chemical Synthesis Purification Analysis

Starting Materials Chemical Reaction Crude Product Purification
(e.g., Chromatography) Pure 5-Methylhexane-1,2-diol Structural Analysis

(NMR, MS, etc.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15307234?utm_src=pdf-body-img
https://www.benchchem.com/product/b15307234?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/15270165
https://pubchem.ncbi.nlm.nih.gov/compound/15270165
https://webbook.nist.gov/cgi/inchi?ID=C73811764&Units=SI
https://www.benchchem.com/product/b15307234#natural-occurrence-of-5-methylhexane-1-2-diol
https://www.benchchem.com/product/b15307234#natural-occurrence-of-5-methylhexane-1-2-diol
https://www.benchchem.com/product/b15307234#natural-occurrence-of-5-methylhexane-1-2-diol
https://www.benchchem.com/product/b15307234#natural-occurrence-of-5-methylhexane-1-2-diol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15307234?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15307234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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